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Compound of Interest

Compound Name: o-Xylene-d10

Cat. No.: B166450 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
o-Xylene-d10 (1,2-Dimethylbenzene-d10) is a deuterated analog of o-xylene, commonly

employed as an internal standard in quantitative analytical methods, particularly for the

analysis of volatile organic compounds (VOCs) by gas chromatography-mass spectrometry

(GC-MS).[1] Its distinct mass shift of +10 atomic mass units compared to the unlabeled

compound allows for clear differentiation and accurate quantification in complex matrices.[1]

Proper preparation of accurate and stable stock solutions is a critical first step for any

quantitative analysis. This document provides a detailed protocol for the preparation of o-
Xylene-d10 stock solutions.

Physical and Chemical Data
A summary of the key physical and chemical properties of o-Xylene-d10 is essential for its safe

handling and accurate preparation of solutions.

Table 1: Physical and Chemical Properties of o-Xylene-d10
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Property Value Reference(s)

Chemical Name 1,2-Dimethylbenzene-d10 [2]

CAS Number 56004-61-6 [2][3]

Molecular Formula C₆D₄(CD₃)₂ [2]

Molecular Weight 116.23 g/mol [1][2][3]

Physical Form Liquid [1]

Density 0.953 g/mL at 25 °C [1][3]

Boiling Point 142 °C [1][3]

Melting Point -25 °C [1]

Flash Point 32 °C (89.6 °F) [1]

Solubility

Insoluble in water; soluble in

organic solvents like methanol,

hexane, chloroform, and ethyl

acetate.

[4][5]

| Isotopic Purity | Typically ≥98 atom % D |[1][2] |

Safety, Handling, and Storage
o-Xylene-d10 is a hazardous chemical and must be handled with appropriate safety

precautions. It is a flammable liquid and vapor, can be harmful if inhaled or in contact with skin,

and may cause serious irritation.[6]

Table 2: Hazard Identification and Safety Precautions
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Hazard GHS Classification
Precautionary
Measures

Reference(s)

Flammability
Flammable Liquid,
Cat. 3 (H226)

Keep away from
heat, sparks, open
flames, and hot
surfaces.[7] Use
explosion-proof
equipment and
non-sparking tools.
[8] Ground/bond
container and
receiving
equipment.[8]

[1]

Acute Toxicity

Acute Toxicity,

Dermal, Cat. 4 (H312)

Acute Toxicity,

Inhalation, Cat. 4

(H332)

Wear protective

gloves and clothing.[7]

Use only outdoors or

in a well-ventilated

area, such as a

chemical fume hood.

[7]

[1]

Health Hazards

Skin Irritation, Cat. 2

(H315) Eye Irritation,

Cat. 2 (H319)

Aspiration Hazard,

Cat. 1 (H304)

Wear eye/face

protection.[7] Wash

hands thoroughly after

handling.[9] If

swallowed, do NOT

induce vomiting and

seek immediate

medical attention.[7]

[1]

| Storage | N/A | Store in a cool, well-ventilated place away from direct sunlight.[2][10] Keep

container tightly closed.[11] Store in a designated flammables cabinet. |[1] |
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This protocol describes the preparation of a primary stock solution of o-Xylene-d10 at a

concentration of 1000 µg/mL, followed by the preparation of intermediate and working

standards through serial dilution.

4.1 Materials and Equipment

o-Xylene-d10 (neat, ≥98% purity)

High-purity, analytical grade solvent (e.g., Methanol, Hexane, Ethyl Acetate)

Class A volumetric flasks (10 mL, 50 mL, 100 mL) with glass stoppers

Analytical balance (readable to 0.0001 g)

Calibrated positive displacement micropipettes or gas-tight syringes (10 µL to 1000 µL

range)

Amber glass vials with PTFE-lined screw caps

Standard laboratory glassware (beakers, funnels)

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

4.2 Workflow for Stock Solution Preparation
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Caption: Workflow for preparing o-Xylene-d10 primary stock solution.
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4.3 Procedure: Primary Stock Solution (1000 µg/mL)

Select Solvent: Choose a high-purity solvent that is compatible with your analytical method

and sample matrix. Methanol is a common choice.

Tare Glassware: Place a clean, dry 100 mL Class A volumetric flask on the analytical balance

and tare the weight.

Gravimetric Addition: Using a gas-tight syringe or positive displacement pipette, carefully add

approximately 10 mg of neat o-Xylene-d10 directly into the volumetric flask. Record the

exact mass added (to 0.1 mg).

Calculation Example: To prepare a 1000 µg/mL (1 mg/mL) solution in a 100 mL flask, you

need 100 mg of o-Xylene-d10.

Dissolution: Add the chosen solvent to the flask until it is about half-full. Stopper the flask and

gently swirl to completely dissolve the o-Xylene-d10.

Dilution to Volume: Once dissolved, carefully add more solvent until the bottom of the

meniscus reaches the calibration mark on the neck of the flask.

Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Labeling and Storage: Transfer the primary stock solution to a labeled amber glass vial. The

label should include the compound name (o-Xylene-d10), concentration, solvent,

preparation date, and preparer's initials. Store refrigerated (e.g., 4°C) in a flammables-

approved cabinet.

4.4 Procedure: Working Standard Solutions

Working standards are prepared by serially diluting the primary stock solution.

Prepare Intermediate Stock: Prepare an intermediate stock (e.g., 10 µg/mL) by pipetting 1

mL of the 1000 µg/mL primary stock into a 100 mL volumetric flask and diluting to the mark

with the solvent.
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Prepare Working Standards: Use the intermediate stock to prepare a calibration curve. An

example dilution scheme is provided below.

Table 3: Example Dilution Scheme for Working Standards from a 10 µg/mL Intermediate Stock

Target Concentration
(ng/mL)

Volume of 10 µg/mL Stock
(mL)

Final Volume (mL)

1000 10 100

500 5 100

250 2.5 100

100 1 100

50 0.5 100

| 10 | 0.1 | 100 |

Note: Always use calibrated pipettes and Class A volumetric flasks for all dilutions to ensure

accuracy.

Conclusion
This protocol provides a comprehensive and safe method for the preparation of o-Xylene-d10
stock solutions. Adherence to these steps, particularly regarding safety precautions and the

use of calibrated equipment, is crucial for generating high-quality, accurate standards for

sensitive analytical applications in research and drug development. Stock solution stability

should be monitored over time, and fresh standards should be prepared regularly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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